Cas no 647831-42-3 (4(1H)-Pyrimidinone, 2,6-diamino-5-(6-hydroxyhexyl)-)

• Product Name: 4(1H)-Pyrimidinone, 2,6-diamino-5-(6-hydroxyhexyl)-
• CAS No: 647831-42-3
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 417238
• PubChem ID: 136275144
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2,6-diamino-5-(6-hydroxyhexyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,6-diamino-5-(6-hydroxyhexyl)-
• 2,6-diamino-5-(6-hydroxyhexyl)-1H-pyrimidin-4-one
• DTXSID10801429
• 2,6-Diamino-5-(6-hydroxyhexyl)pyrimidin-4(1H)-one
• 647831-42-3

• Inchi： 1S/C10H18N4O2/c11-8-7(5-3-1-2-4-6-15)9(16)14-10(12)13-8/h15H,1-6H2,(H5,11,12,13,14,16)
• InChI Key： PCVDKHTWWIXXCP-UHFFFAOYSA-N
• SMILES： OCCCCCCC1C(NC(N)=NC=1N)=O

Computed Properties

• Exact Mass: 226.14314
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.73